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For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the chemical properties, structure,
and synthesis of 1-chloroheptane (C7H1sCl). It is intended for researchers, scientists, and
professionals in the field of drug development and organic synthesis. This document details the
physicochemical properties, structural information, and key reactions of 1-chloroheptane,
including detailed experimental protocols for its synthesis and nucleophilic substitution
reactions. The information is presented in a clear and structured format, with quantitative data
summarized in tables and key processes visualized using Graphviz diagrams to facilitate
understanding and application in a laboratory setting.

Introduction

1-Chloroheptane, also known as n-heptyl chloride, is a primary alkyl halide characterized by a
seven-carbon chain with a chlorine atom attached to the terminal carbon.[1] Its molecular
formula is C7H15CL.[2] This compound serves as a versatile intermediate in organic synthesis,
primarily utilized in nucleophilic substitution and elimination reactions to introduce the heptyl
group into various molecular scaffolds.[1] Its nonpolar nature, owing to the long hydrocarbon
chain, dictates its solubility and reactivity profile.[1] Understanding the chemical properties and
structure of 1-chloroheptane is crucial for its effective application in the synthesis of novel
organic molecules, including potential pharmaceutical compounds.
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Chemical Structure and Identification

The structure of 1-chloroheptane consists of a linear seven-carbon alkane chain with a
chlorine atom bonded to one of the terminal carbon atoms.

Table 1. Chemical Identification of 1-Chloroheptane

Identifier Value

IUPAC Name 1-chloroheptane

CAS Number 629-06-1

Molecular Formula C7H1sClI

SMILES CCcCcccccl

inChi INChl=1S/C7H15Cl/c1-2-3-4-5-6-7-8/h2-
7H2,1H3

InChlKey DZMDPHNGKBEVRE-UHFFFAOYSA-N

Physicochemical Properties

1-Chloroheptane is a colorless liquid at room temperature and is insoluble in water but soluble
in common organic solvents.[1][2] A summary of its key physical and chemical properties is
provided in Table 2.

Table 2: Physicochemical Properties of 1-Chloroheptane
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Property Value Reference(s)
Molecular Weight 134.65 g/mol [3]
Appearance Clear, colorless liquid [2]

Melting Point -69 °C [2]

Boiling Point 159-161 °C [2]

Density 0.881 g/mL at 25 °C [2]

Refractive Index (n20/D) 1.425 [2]

Flash Point 41 °C (105.8 °F) [2]

Solubility in Water Insoluble [1][2]

Stable under recommended
Stability storage conditions. [3]
Flammable.

o Incompatible with strong
Reactivity o _ [3]
oxidizing and reducing agents.

Synthesis of 1-Chloroheptane

1-Chloroheptane can be synthesized through several methods, with the most common being
the free-radical chlorination of heptane and the nucleophilic substitution of 1-heptanol.

Free-Radical Chlorination of Heptane

This method involves the reaction of heptane with chlorine gas in the presence of ultraviolet
(UV) light. The reaction proceeds via a free-radical chain mechanism, leading to a mixture of
monochlorinated heptane isomers.

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/1-Chloroheptane
https://www.nbinno.com/?news/gp-1-chloroheptane-comprehensive-overview-and-applications
https://www.nbinno.com/?news/gp-1-chloroheptane-comprehensive-overview-and-applications
https://www.nbinno.com/?news/gp-1-chloroheptane-comprehensive-overview-and-applications
https://www.nbinno.com/?news/gp-1-chloroheptane-comprehensive-overview-and-applications
https://www.nbinno.com/?news/gp-1-chloroheptane-comprehensive-overview-and-applications
https://www.nbinno.com/?news/gp-1-chloroheptane-comprehensive-overview-and-applications
https://www.chemguide.co.uk/mechanisms/nucsub/hydroxide.html
https://www.nbinno.com/?news/gp-1-chloroheptane-comprehensive-overview-and-applications
https://pubchem.ncbi.nlm.nih.gov/compound/1-Chloroheptane
https://pubchem.ncbi.nlm.nih.gov/compound/1-Chloroheptane
https://www.benchchem.com/product/b146330?utm_src=pdf-body
https://www.benchchem.com/product/b146330?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146330?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Heptane

*‘

Mixture of Chloroheptane Isomers ___b_yp_r_o_ol_u_qt_> HCl
(including 1-Chloroheptane)

-

Clz [———¥

Click to download full resolution via product page

Figure 1: Free-Radical Chlorination of Heptane.

Synthesis from 1-Heptanol

A more regioselective method for the synthesis of 1-chloroheptane is the reaction of 1-
heptanol with a chlorinating agent such as concentrated hydrochloric acid (in the presence of a
catalyst like zinc chloride) or thionyl chloride (SOCI2).[2]

1-Heptanol

1-Chloroheptane [-—="=-———=-=- H20 or SOz + HCI

Click to download full resolution via product page
Figure 2: Synthesis of 1-Chloroheptane from 1-Heptanol.

Reactivity and Key Reactions

As a primary alkyl halide, 1-chloroheptane readily undergoes nucleophilic substitution
reactions, primarily through an Sn2 mechanism. It can also participate in elimination reactions
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under appropriate conditions.

Nucleophilic Substitution

The chlorine atom in 1-chloroheptane is a good leaving group, allowing for its displacement by
a variety of nucleophiles. A common example is the reaction with hydroxide ions to form 1-
heptanol.[1][2]
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1-Chloroheptane

+ Nucleophile
Substitution Product | _ byproduct
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Reaction Setup

Combine 1-heptanol, concentrated HCI, and ZnClz in a round-bottom flask.

:

Fit the flask with a reflux condenser.

Rea&tion

Heat the mixture to reflux with stirring for 2-3 hours.

:

Monitor the reaction progress (e.g., by TLC).

Worl«up

Cool the reaction mixture to room temperature.

:

Transfer to a separatory funnel and separate the organic layer.

:

Wash the organic layer with water, NaHCOs solution, and brine.

Purifiéation

Dry the organic layer over anhydrous MgSOa.

:

Filter and concentrate the solution under reduced pressure.

:

Purify the crude product by distillation.
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Reaction Setup

Dissolve NaOH in a mixture of ethanol and water in a round-bottom flask.

:

Add 1-chloroheptane to the flask and attach a reflux condenser.

Rea&tion

Heat the mixture to reflux with stirring for 1-2 hours.

:

Monitor the disappearance of 1-chloroheptane by GC or TLC.

Worl«up

Cool the reaction mixture and add water.

:

Extract the product with a suitable organic solvent (e.g., diethyl ether).

:

Wash the combined organic extracts with water and brine.

Purifiéation

Dry the organic layer over anhydrous Naz2SOa.

:

Filter and remove the solvent by rotary evaporation.

:

Purify the crude 1-heptanol by distillation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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